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Compound of Interest

Compound Name: (S)-1-Azido-2-phenylpropane

CAS No.: 74669-74-2

Cat. No.: B1360326

Get Quote

Abstract & Introduction
(S)-1-Azido-2-phenylpropane is a valuable chiral building block used to introduce a phenethyl

motif with a preserved

-chiral center into drug scaffolds via Click Chemistry. Unlike

-chiral azides, which are prone to racemization under basic or thermal stress, this

-branched azide maintains high enantiomeric integrity during 1,3-dipolar cycloaddition
reactions.

This guide details the protocols for reacting (S)-1-Azido-2-phenylpropane with terminal

alkynes to yield 1,4-disubstituted 1,2,3-triazoles (CuAAC) and 1,5-disubstituted 1,2,3-triazoles

(RuAAC). Emphasis is placed on maintaining the stereochemical fidelity of the (S)-configuration

at the C2 position.
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Property Value

Compound Name (S)-1-Azido-2-phenylpropane

Structure Ph-CH(CH₃)-CH₂-N₃

Molecular Formula C₉H₁₁N₃

Molecular Weight 161.21 g/mol

Chiral Center C2 (Beta-position relative to azide)

Safety Class Organic Azide (C/N Ratio = 3.[1][2]0)

Safety Assessment: The C/N Ratio Rule
Before handling (S)-1-Azido-2-phenylpropane, a safety assessment based on the Carbon-to-

Nitrogen (C/N) ratio is mandatory.

Calculation:

For C₉H₁₁N₃:

Safety Verdict:

Status:Stable for Isolation.

Rule: Organic azides with a C/N ratio

can be safely isolated and stored.

Precaution: Despite stability, store at -20°C in the dark. Avoid metal spatulas (risk of metal

azide formation) and halogenated solvents (risk of di/triazidomethane formation).

Pre-requisite: Synthesis of (S)-1-Azido-2-
phenylpropane[1]
Note: If the azide is not purchased commercially, it must be synthesized from (S)-2-

phenylpropan-1-ol (Hydratropic alcohol) to ensure enantiopurity.
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Mechanism: Nucleophilic substitution (

) on the primary carbon (C1). Stereochemistry: The chiral center is at C2.[1] Since the reaction
occurs at C1, the (S)-configuration at C2 is retained.

Protocol:
Activation: React (S)-2-phenylpropan-1-ol (1.0 eq) with Methanesulfonyl chloride (MsCl, 1.2

eq) and Triethylamine (Et₃N, 1.5 eq) in DCM at 0°C to form the Mesylate.

Substitution: Dissolve the crude Mesylate in DMF. Add Sodium Azide (NaN₃, 1.5 eq). Heat to

60°C for 4-6 hours.

Workup: Dilute with water, extract with diethyl ether.

Validation: IR spectrum must show a strong azide stretch at ~2100 cm⁻¹.

Protocol 1: Copper-Catalyzed Cycloaddition
(CuAAC)
Target: 1,4-Disubstituted 1,2,3-Triazole Mechanism: Regioselective formation via copper-

acetylide intermediate.[1]

Reagents
Azide: (S)-1-Azido-2-phenylpropane (1.0 eq)[1]

Alkyne: Terminal alkyne of choice (1.0 - 1.2 eq)

Catalyst Source: CuSO₄[1]·5H₂O (5-10 mol%)

Reductant: Sodium Ascorbate (20-40 mol%)

Solvent: t-BuOH : Water (1:1) or THF : Water (1:1)

Step-by-Step Procedure
Preparation: In a round-bottom flask, dissolve the Alkyne and (S)-1-Azido-2-phenylpropane
in the t-BuOH/Water mixture (0.2 M concentration).
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Catalyst Addition: Add the Sodium Ascorbate solution (freshly prepared in water) followed

immediately by the CuSO₄ solution.[1]

Observation: The solution may turn bright yellow/orange (Cu(I) species).

Reaction: Stir vigorously at Room Temperature (RT) for 4–16 hours.

Monitoring: Monitor by TLC or LC-MS. The azide spot (non-polar) should disappear.

Workup:

Dilute with water (10 mL).

Add 10% NH₄OH (to chelate Copper) if the product is trapped in copper clusters.

Extract with EtOAc (3 x 10 mL).

Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

Purification: Silica gel chromatography. Triazoles are typically more polar than the starting

azide.

Protocol 2: Ruthenium-Catalyzed Cycloaddition
(RuAAC)
Target: 1,5-Disubstituted 1,2,3-Triazole Mechanism: Ruthenacycle intermediate; allows for

sterically demanding internal alkynes.

Reagents
Catalyst: [CpRuCl(cod)] (1-2 mol%) or CpRuCl(PPh₃)₂

Solvent: Dioxane or Toluene (Anhydrous)

Temperature: 60°C – 80°C

Step-by-Step Procedure
Setup: Flame-dry a reaction vial and purge with Nitrogen/Argon.
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Dissolution: Add (S)-1-Azido-2-phenylpropane (1.0 eq) and Alkyne (1.0 eq) in dry Dioxane

(0.5 M).

Catalyst: Add [Cp*RuCl(cod)].[1] The solution typically turns dark brown/red.

Reaction: Heat to 60°C under inert atmosphere for 6–12 hours.

Workup: Filtration through a short plug of silica gel to remove the Ruthenium catalyst.

Concentrate the filtrate.

Analytical Validation & Stereochemical Integrity
To ensure the protocol was successful and the chiral center at C2 remained intact, the following

validation steps are required.

Data Summary Table
Method Target Signal Interpretation

FT-IR ~2100 cm⁻¹
Disappearance confirms

consumption of Azide.[1]

¹H NMR ~7.5 - 8.0 ppm (Singlet)
Appearance of Triazole C-H

proton (C5-H for 1,4-isomer).

Chiral HPLC Enantiomeric Ratio (ER)

Compare with racemic

standard. Single peak confirms

no racemization.

Diagram 1: Reaction Pathway & Stereochemistry

(S)-2-phenylpropan-1-ol
(Chiral Center @ C2)

(S)-1-Azido-2-phenylpropane
(Stereochemistry Retained)

1. MsCl, Et3N
2. NaN3 (Sn2 @ C1)

1,4-Triazole Product
(CuAAC)

CuSO4, NaAsc
(Click)

1,5-Triazole Product
(RuAAC)

Cp*RuCl(cod)
(Regioselective)

Click to download full resolution via product page
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Caption: Synthesis pathway showing retention of the C2 chiral center during Azidation and

Cycloaddition.

Diagram 2: Experimental Workflow (CuAAC)
Step 1: Setup

Dissolve Azide + Alkyne
in tBuOH/H2O

Step 2: Catalysis
Add NaAsc + CuSO4
(Yellow/Orange Color)

Step 3: Monitor
TLC: Disappearance of Azide spot

Step 4: Workup
Extract w/ EtOAc

Wash w/ NH4OH (remove Cu)

Step 5: Analysis
NMR & Chiral HPLC

Click to download full resolution via product page

Caption: Step-by-step workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition.

Troubleshooting & Optimization
Reaction Stalls (CuAAC):

Cause: Oxidation of Cu(I) to Cu(II) by atmospheric oxygen.[1]

Fix: Add more Sodium Ascorbate (0.5 eq) or degas solvents with Argon before mixing.
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Product Trapped with Copper:

Symptom: Blue/Green color in organic layer or broad NMR signals.

Fix: Wash organic layer with aqueous EDTA or dilute NH₄OH to sequester copper.

Racemization (Rare):

Cause: High heat (>100°C) or strong base usage.

Fix: Stick to Room Temperature CuAAC. The C2 position is robust, but harsh conditions

should be avoided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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